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Compound of Interest

Compound Name: Rodocaine

CAS No.: 39489-99-1

Cat. No.: B10826646

Get Quote

An extensive search for the toxicological profile of Rodocaine reveals a significant lack of

publicly available data. While basic chemical and structural information is accessible,

comprehensive studies detailing its safety, toxicity, and mechanism of action are not present in

the scientific literature or publicly accessible databases. This guide summarizes the available

information and highlights the current knowledge gaps.

Chemical and Physical Properties
Rodocaine is identified by the chemical formula C18H25ClN2O and the IUPAC name 3-

[(4aR,7aS)-2,3,4,4a,5,6,7,7a-octahydrocyclopenta[b]pyridin-1-yl]-N-(2-chloro-6-

methylphenyl)propanamide.[1] It is also known by the synonym R 19,317.[1]

Table 1: Physicochemical Properties of Rodocaine

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b10826646#bc-rfq
https://www.benchchem.com/product/b10826646/docs?utm_src=pdf-body#toxicological-profile-of-rodocaine-an-in-depth-technical-guide
https://www.benchchem.com/product/b10826646/docs?utm_src=pdf-body#toxicological-profile-of-rodocaine-an-in-depth-technical-guide
https://pubchem.ncbi.nlm.nih.gov/compound/Rodocaine
https://pubchem.ncbi.nlm.nih.gov/compound/Rodocaine
https://www.benchchem.com/product/b10826646/docs?utm_src=pdf-body#toxicological-profile-of-rodocaine-an-in-depth-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10826646?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Weight 320.9 g/mol [1]

Chemical Formula C18H25ClN2O [1]

IUPAC Name

3-

[(4aR,7aS)-2,3,4,4a,5,6,7,7a-

octahydrocyclopenta[b]pyridin-

1-yl]-N-(2-chloro-6-

methylphenyl)propanamide

[1]

CAS Number 38821-80-6 [1]

Synonyms R 19,317, Rodocaina [1]

Toxicological Data: A Notable Absence
A thorough search of scientific databases and regulatory agency websites for toxicological

studies on Rodocaine, including acute toxicity (such as LD50 values), chronic toxicity,

carcinogenicity, mutagenicity, and reproductive toxicity, did not yield any specific results.

Similarly, information regarding its adverse effects, safety profile, and potential for overdose is

not documented in the available literature.

This absence of data prevents the creation of a detailed toxicological profile as requested. Key

quantitative data, such as lethal dose values and no-observed-adverse-effect levels (NOAELs),

are not available for summarization.

Mechanism of Action and Pharmacokinetics
Information on the specific mechanism of action and pharmacokinetic profile (absorption,

distribution, metabolism, and excretion) of Rodocaine is not available in the public domain.

Without this information, it is not possible to create diagrams of signaling pathways or

metabolic processes.

Experimental Protocols
Due to the lack of published toxicological studies, there are no experimental protocols to detail.
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Conclusion and Future Directions
The toxicological profile of Rodocaine remains largely uncharacterized in the public scientific

domain. The absence of data on its safety and mechanism of action is a significant knowledge

gap. For researchers, scientists, and drug development professionals, this lack of information

underscores the need for foundational toxicological studies should there be any interest in the

clinical or commercial development of this compound. Any future research on Rodocaine
would need to begin with basic in vitro and in vivo toxicity assessments to establish a

foundational safety profile.

Visualizations
Due to the lack of data on the mechanism of action, experimental workflows, or logical

relationships for Rodocaine, no diagrams can be generated at this time.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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